Cas no 795293-64-0 (2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid)
2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- <br>[(2-{[2-methoxy-5-(morpholin-4-ylsulfonyl)phenyl]amino}-2-oxoethyl)thio]ace tic acid
- 2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid
- Z19691182
- 2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]aceticacid
- [(2-{[2-Methoxy-5-(morpholin-4-ylsulfonyl)Ph]amino}-2-oxoethyl)thio]acetic acid
- AKOS002205927
- 2-((2-((2-METHOXY-5-(MORPHOLINOSULFONYL)PHENYL)AMINO)-2-OXOETHYL)THIO)ACETIC ACID
- STL307573
- 2-[2-(2-methoxy-5-morpholin-4-ylsulfonylanilino)-2-oxoethyl]sulfanylacetic acid
- CS-0223991
- [(2-{[2-methoxy-5-(morpholin-4-ylsulfonyl)phenyl]amino}-2-oxoethyl)thio]acetic acid
- [(2-{[2-methoxy-5-(morpholin-4-ylsulfonyl)phenyl]amino}-2-oxoethyl)sulfanyl]acetic acid
- 795293-64-0
- G36352
- EN300-11735
-
- Inchi: 1S/C15H20N2O7S2/c1-23-13-3-2-11(26(21,22)17-4-6-24-7-5-17)8-12(13)16-14(18)9-25-10-15(19)20/h2-3,8H,4-7,9-10H2,1H3,(H,16,18)(H,19,20)
- InChI Key: ZTAHSZOKRUWDAV-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=1)NC(CSCC(=O)O)=O)OC)(N1CCOCC1)(=O)=O
Computed Properties
- Exact Mass: 404.07119333Da
- Monoisotopic Mass: 404.07119333Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 587
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 156Ų
2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1294661-50mg |
2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid |
795293-64-0 | 98% | 50mg |
¥1612.00 | 2024-04-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1294661-100mg |
2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid |
795293-64-0 | 98% | 100mg |
¥1782.00 | 2024-04-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1294661-250mg |
2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid |
795293-64-0 | 98% | 250mg |
¥1987.00 | 2024-04-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1294661-500mg |
2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid |
795293-64-0 | 98% | 500mg |
¥4719.00 | 2024-04-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1294661-1g |
2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid |
795293-64-0 | 98% | 1g |
¥5529.00 | 2024-04-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1294661-2.5g |
2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid |
795293-64-0 | 98% | 2.5g |
¥10860.00 | 2024-04-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1294661-5g |
2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid |
795293-64-0 | 98% | 5g |
¥18718.00 | 2024-04-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1294661-10g |
2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid |
795293-64-0 | 98% | 10g |
¥27739.00 | 2024-04-29 | |
| Enamine | EN300-11735-0.05g |
2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid |
795293-64-0 | 95% | 0.05g |
$64.0 | 2023-02-09 | |
| Enamine | EN300-11735-0.1g |
2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid |
795293-64-0 | 95% | 0.1g |
$66.0 | 2023-02-09 |
2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid
Introduction to 2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic Acid (CAS No. 795293-64-0)
2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid, identified by the chemical compound code CAS No. 795293-64-0, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its intricate structural framework, combines multiple functional groups that make it a promising candidate for further exploration in drug discovery and therapeutic applications.
The molecular structure of 2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid features a phenyl ring substituted with a methoxy group at the 2-position and a morpholine-4-sulfonyl moiety at the 5-position. This configuration, coupled with a carbamoyl group and a sulfanyl-acetic acid side chain, creates a unique chemical profile that may contribute to its biological activity. Such structural motifs are often explored in medicinal chemistry due to their potential to interact with biological targets in novel ways.
In recent years, the development of targeted therapies has relied heavily on the identification of small molecules that can modulate specific biological pathways. The presence of both carbamoyl and sulfanyl groups in 2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid suggests that it may possess properties suitable for enzyme inhibition or receptor binding. For instance, the sulfanyl group could facilitate interactions with sulfur-containing residues in proteins, while the carbamoyl group might enhance solubility and metabolic stability.
Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) to optimize drug candidates. The CAS No. 795293-64-0 compound exemplifies this approach, as its design incorporates multiple pharmacophoric elements that could be fine-tuned to improve efficacy and reduce toxicity. Computational modeling and high-throughput screening techniques are being employed to evaluate the potential of this molecule as a lead compound for further development.
One of the most exciting aspects of 2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid is its potential application in addressing unmet medical needs. For example, studies have shown that phenyl derivatives can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific combination of functional groups in this compound may enable it to interact with disease-causing targets in a way that conventional drugs cannot. This opens up possibilities for treating conditions such as autoimmune disorders, infections, and even certain types of cancer.
The synthesis of 2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex core structure efficiently. These synthetic strategies not only highlight the ingenuity of modern chemical methods but also underscore the importance of robust synthetic routes in drug development pipelines.
Evaluation of CAS No. 795293-64-0 has begun in preclinical studies, where its pharmacokinetic and pharmacodynamic profiles are being assessed. Initial results indicate promising bioavailability and target engagement, suggesting that further investigation is warranted. Researchers are particularly interested in how the morpholine-4-sulfonyl group influences metabolic pathways and whether it can be leveraged to enhance drug-drug interactions or reduce side effects.
The role of computational chemistry in analyzing 2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations are providing insights into how this molecule might behave within biological systems. These computational tools are essential for predicting binding affinities, identifying potential degradation pathways, and optimizing lead compounds before they enter clinical trials.
As our understanding of disease mechanisms evolves, so too does our approach to drug design. The complexity of CAS No. 795293-64-0 reflects this trend toward more sophisticated molecular architectures that can address multifaceted pathological processes. By integrating knowledge from chemistry, biology, and medicine, researchers hope to develop therapies that are not only more effective but also more personalized to individual patients.
The future prospects for 2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid remain bright as ongoing studies continue to uncover new applications for this versatile compound. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide.
795293-64-0 (2-[({[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]carbamoyl}methyl)sulfanyl]acetic acid) Related Products
- 600140-88-3(N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-ethoxyacetamide)
- 432536-92-0(ethyl ({5-[(diethylamino)sulfonyl]-2-methoxyphenyl}amino)(oxo)acetate)
- 667408-68-6(N-[5-(diethylsulfamoyl)-2-methoxyphenyl]-2-methoxyacetamide)
- 702647-36-7(N-(5-Diethylsulfamoyl-2-methoxy-phenyl)-2-p-tolylsulfanyl-acetamide)
- 565194-83-4(2-chloro-N-[2-methoxy-5-(morpholine-4-sulfonyl)phenyl]acetamide)
- 68540-88-5(N-[5-[(diethylamino)sulphonyl]-2-methoxyphenyl]acetamide)
- 724734-77-4(N-(5-Diethylsulfamoyl-2-methoxy-phenyl)-2-phenylsulfanyl-acetamide)
- 853725-36-7(2-chloro-N-5-(diethylsulfamoyl)-2-methoxyphenylacetamide)
- 893235-04-6(<br>2-Methoxy-N-{4-[4-(2-methoxy-phenyl)-piperazine-1-sulfonyl]-phenyl}-acetami de)
- 702648-26-8(2-(benzylsulfonyl)-N-[5-(diethylsulfamoyl)-2-methoxyphenyl]acetamide)